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  4. (±)-1-Ipomeanol
(±)-1-Ipomeanol (±)-1-Ipomeanol 1-Ipomeanol belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 1-Ipomeanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 1-ipomeanol is primarily located in the cytoplasm. Outside of the human body, 1-ipomeanol can be found in root vegetables. This makes 1-ipomeanol a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 34435-70-6
VCID: VC0110095
InChI: InChI=1S/C9H12O3/c1-7(10)2-3-9(11)8-4-5-12-6-8/h4-6,9,11H,2-3H2,1H3
SMILES: CC(=O)CCC(C1=COC=C1)O
Molecular Formula: C9H12O3
Molecular Weight: 168.19 g/mol

(±)-1-Ipomeanol

CAS No.: 34435-70-6

Reference Standards

VCID: VC0110095

Molecular Formula: C9H12O3

Molecular Weight: 168.19 g/mol

(±)-1-Ipomeanol - 34435-70-6

CAS No. 34435-70-6
Product Name (±)-1-Ipomeanol
Molecular Formula C9H12O3
Molecular Weight 168.19 g/mol
IUPAC Name 5-(furan-3-yl)-5-hydroxypentan-2-one
Standard InChI InChI=1S/C9H12O3/c1-7(10)2-3-9(11)8-4-5-12-6-8/h4-6,9,11H,2-3H2,1H3
Standard InChIKey IGGLYMZTLQKWGT-UHFFFAOYSA-N
SMILES CC(=O)CCC(C1=COC=C1)O
Canonical SMILES CC(=O)CCC(C1=COC=C1)O
Description 1-Ipomeanol belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 1-Ipomeanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 1-ipomeanol is primarily located in the cytoplasm. Outside of the human body, 1-ipomeanol can be found in root vegetables. This makes 1-ipomeanol a potential biomarker for the consumption of this food product.
Synonyms 5-(3-Furanyl)-5-hydroxy-2-pentanone; 1-Ipomeanol; 5-(3-Furyl)-5-hydroxy-2-pentanone; 5-(3-Furyl)-5-hydroxy-2-pentanone; 5-(3-Furanyl)-5-hydroxy-2-pentanone
PubChem Compound 161819
Last Modified Nov 11 2021
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